Cas no 230301-81-2 (methyl 3-fluoro-2-methylbenzoate)

• Product Name: methyl 3-fluoro-2-methylbenzoate
• CAS No: 230301-81-2
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD06203865
• CID: 1412863
• PubChem ID: 21752566
• Update Time: 2025-09-28

methyl 3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-fluoro-2-methylbenzoate
• benzoic acid, 3-fluoro-2-methyl-, methyl ester
• LogP
• 3-fluoro-2-methyl-benzoic acid methyl ester
• ZNIXEVSMQRBBEM-UHFFFAOYSA-N
• AS-80716
• CS-0193954
• BENZOIC ACID,3-FLUORO-2-METHYL-,METHYL ESTER
• AKOS006294980
• SCHEMBL5334254
• methyl3-fluoro-2-methylbenzoate
• 230301-81-2
• MFCD06203865
• SB35640
• DA-43140
• DTXSID10617709

• MDL： MFCD06203865
• Inchi： 1S/C9H9FO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,1-2H3
• InChI Key： ZNIXEVSMQRBBEM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 168.05867
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 211.2°C at 760 mmHg
• Flash Point: 79.5°C
• Refractive Index: 1.491
• PSA: 26.3